Cas no 1190380-65-4 (1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine
• CAS No: 1190380-65-4
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 822769
• PubChem ID: 53302345
• Update Time: 2025-06-08

1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine
• 1-(1-propan-2-ylpiperidin-4-yl)pyrazol-4-amine
• DTXSID80693378
• AKOS015916413
• DB-310813
• 1190380-65-4
• 1-[1-(Propan-2-yl)piperidin-4-yl]-1H-pyrazol-4-amine
• SCHEMBL21296356

• Inchi： 1S/C11H20N4/c1-9(2)14-5-3-11(4-6-14)15-8-10(12)7-13-15/h7-9,11H,3-6,12H2,1-2H3
• InChI Key： ZZQXMFFNBHDUDC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(CC1)N1C=C(C=N1)N

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine (CAS No. 1190380-65-4): Properties, Applications, and Research Insights

The compound 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine (CAS No. 1190380-65-4) is a specialized organic molecule featuring a unique structural framework combining a piperidine ring and a pyrazole moiety. This hybrid architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both amine and isopropyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine. Researchers are increasingly leveraging machine learning models to predict its binding affinity with biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Its structural similarity to known bioactive molecules has sparked interest in repurposing studies, a hot topic in cost-effective drug development.

From a synthetic perspective, the piperidine-pyrazole core of this compound offers remarkable flexibility for derivatization. Chemists are exploring its utility in multicomponent reactions and click chemistry, methodologies frequently searched in academic databases. The amine group at the 4-position of the pyrazole ring serves as an excellent handle for further functionalization, enabling the creation of diverse libraries for high-throughput screening.

Environmental and green chemistry considerations are also shaping research around CAS No. 1190380-65-4. Scientists are investigating solvent-free synthesis routes and catalytic methods to produce this compound with reduced waste generation. These approaches align with the growing demand for sustainable pharmaceutical intermediates, a frequently queried topic in chemical industry forums.

Analytical characterization of 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's stability under various pH conditions has become a subject of study, particularly for researchers optimizing drug formulation strategies. Stability data is crucial for addressing common search queries about compound shelf life and storage conditions in laboratory settings.

In material science applications, the aromatic-amine hybrid structure shows promise for developing novel organic semiconductors. This intersects with the booming interest in flexible electronics and optoelectronic materials, frequently searched terms in engineering publications. The compound's potential as a building block for conductive polymers is currently under investigation by several research groups.

Patent literature reveals growing intellectual property activity surrounding derivatives of 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine, particularly in kinase inhibitor development. This aligns with current pharmaceutical industry focus on targeted therapies and personalized medicine approaches. The compound's modular structure allows for precise modifications to enhance selectivity and reduce off-target effects.

Quality control protocols for CAS No. 1190380-65-4 emphasize rigorous HPLC purity testing, addressing common manufacturer concerns about batch-to-batch consistency. Analytical method development for this compound frequently appears in discussions about QC/QA best practices in fine chemical production.

Emerging studies suggest potential applications of 1-(1-Isopropylpiperidin-4-yl)-1H-pyrazol-4-amine in bioconjugation chemistry, particularly for developing fluorescent probes and molecular imaging agents. This connects with the increasing search volume for diagnostic tools in preclinical research.

Supply chain considerations for this specialty chemical reflect broader industry trends toward just-in-time inventory management and custom synthesis services. These operational aspects frequently appear in searches by procurement specialists seeking reliable suppliers of research chemicals.